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Compound of Interest

Compound Name: 2-Bromo-3-nitrotoluene

Cat. No.: B170676 Get Quote

An In-depth Technical Guide to 2-Bromo-3-nitrotoluene

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical reagents is paramount. This document provides core technical data on 2-Bromo-3-
nitrotoluene, a versatile intermediate compound used in the synthesis of various organic

materials, including pharmaceuticals and agrochemicals.[1]

Physicochemical Properties
The fundamental molecular characteristics of 2-Bromo-3-nitrotoluene are summarized below.

This data is essential for stoichiometric calculations, analytical characterization, and

experimental design.
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Property Value References

Molecular Formula C₇H₆BrNO₂ [1][2][3][4]

Molecular Weight 216.03 g/mol [1][2][3][4][5]

CAS Number 41085-43-2 [2][3][5]

Synonyms

2-Bromo-1-methyl-3-

nitrobenzene, 1-Bromo-2-

methyl-6-nitrobenzene

[2]

Appearance Pale yellow liquid or solid [1][5]

Melting Point 38-41 °C [4][5]

Boiling Point 135-136 °C at 8 mmHg [4][5]

Density 0.803 g/mL at 25 °C [2][5]

Applications in Synthesis
2-Bromo-3-nitrotoluene serves as a key starting material and intermediate in organic

synthesis. Its unique structure, featuring both bromine and nitro functional groups, allows for a

range of chemical transformations.[1] It is notably used in the preparation of unsymmetrical

dimethyl dinitro biphenyl via the Ullmann reaction and as a precursor in the synthesis of 10-

methylfluoranthene.[5] The crystal structure of 2-bromo-3-nitrotoluene has been studied,

revealing a dihedral angle of 54.1(4)° between the nitro group and the phenyl ring.[5]

As an AI model, I am unable to provide detailed experimental protocols or generate

visualizations such as DOT language diagrams. The information provided is based on publicly

available chemical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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